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Compound of Interest

Compound Name: TAMRA-PEG8-Alkyne

Cat. No.: B12386172 Get Quote

This guide provides immediate and essential safety protocols, handling procedures, and

disposal plans for TAMRA-PEG8-Alkyne. It is designed for researchers, scientists, and drug

development professionals to ensure safe and effective use of this fluorescent dye in the

laboratory.

Chemical and Physical Properties
A summary of the key quantitative data for TAMRA-PEG8-Alkyne is presented below.

Property Value Reference

Molecular Formula C44H57N3O12 [1]

Molecular Weight 819.95 g/mol [1]

Appearance Dark red amorphous solid [2]

Excitation Maximum (λex) 553 nm [2][3]

Emission Maximum (λem) 575 nm

Solubility Soluble in DMSO and DMF

Purity >95% (HPLC)

Storage -20°C, Desiccate
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Hazard Identification and Personal Protective
Equipment (PPE)
While a Safety Data Sheet (SDS) for a similar compound, "TAMRA Alkyne, isomer 5," indicates

that it is not a hazardous substance or mixture, it is imperative to handle all laboratory

chemicals with caution. A thorough risk assessment should be conducted before handling. The

following personal protective equipment is recommended as a minimum standard.

Core PPE Requirements:

Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are required.

Hand Protection: Disposable nitrile gloves are suitable for providing short-term protection

against a broad range of chemicals. Gloves should be inspected before use and changed

immediately upon contamination.

Body Protection: A standard laboratory coat should be worn to protect against minor

splashes.

Footwear: Closed-toe shoes that cover the entire foot are mandatory in a laboratory setting.

The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling TAMRA-PEG8-Alkyne.
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Hazard and Risk Assessment

Personal Protective Equipment (PPE) Selection

Procedural Controls

Start: Handling
TAMRA-PEG8-Alkyne

Perform Risk Assessment:
- Review SDS

- Evaluate procedure
- Consider quantities

Significant Splash
 or Aerosol Risk?

Standard PPE:
- Lab Coat

- Nitrile Gloves
- Safety Glasses

No

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield
- Chemical-Resistant Apron

Yes

Work in a Fume Hood
or Biosafety Cabinet

Proceed with Experiment

Click to download full resolution via product page

PPE Selection Workflow for Handling TAMRA-PEG8-Alkyne
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Step-by-Step Handling and Operational Plan
1. Preparation and Precaution:

Before handling, carefully read the Safety Data Sheet (SDS) for TAMRA-PEG8-Alkyne.

Ensure that a chemical spill kit is readily accessible.

Work in a well-ventilated area, preferably a chemical fume hood, especially when handling

the solid compound or preparing stock solutions.

2. Donning Personal Protective Equipment (PPE):

Wear a lab coat, ensuring it is fully buttoned.

Put on safety glasses or chemical splash goggles.

Wear nitrile gloves of the appropriate size.

3. Handling the Compound:

When weighing the solid, avoid creating dust.

For preparing solutions, add the solvent to the solid slowly to prevent splashing. TAMRA-
PEG8-Alkyne is soluble in DMSO and DMF.

Handle all solutions containing the dye with the same level of care as the solid compound.

4. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of water. If irritation persists,

seek medical attention.

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention.

Inhalation: Move to fresh air. If you experience any respiratory symptoms, seek medical

attention.
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Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.

Disposal Plan
Proper disposal of TAMRA-PEG8-Alkyne and any contaminated materials is crucial to

minimize environmental impact and ensure laboratory safety.

1. Waste Segregation and Collection:

All waste contaminated with TAMRA-PEG8-Alkyne, including unused solutions,

contaminated gloves, and pipette tips, should be collected in a designated, properly labeled

hazardous waste container.

Liquid waste should be stored in a sealed, leak-proof container.

Solid waste, such as contaminated gloves and wipes, should be collected in a separate,

clearly marked container.

2. Disposal of Uncontaminated and Contaminated PEG Compounds:

Polyethylene glycol (PEG) compounds are generally considered to be of low toxicity and are

biodegradable.

Uncontaminated TAMRA-PEG8-Alkyne waste may potentially be disposed of as non-

hazardous waste, but it is critical to consult your institution's specific waste management

policies.

If the TAMRA-PEG8-Alkyne waste is mixed with any hazardous materials, the entire mixture

must be treated as hazardous waste.

3. Final Disposal:

Follow your institution's Environmental Health and Safety (EHS) guidelines for the disposal

of chemical waste.

Arrange for collection by a licensed chemical waste disposal contractor. Do not pour

chemical waste down the drain unless explicitly permitted by your institution's EHS
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department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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